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Introduction

Ceftazidime is a third-generation cephalosporin antibiotic with a broad spectrum of activity,
particularly against Gram-negative bacteria.[1][2] Its efficacy is rooted in its ability to inhibit
bacterial cell wall synthesis, leading to bacterial lysis and death.[3][4][5] This document
provides a comprehensive overview of Ceftazidime's activity against clinically relevant Gram-
negative pathogens, details the standard methodologies for susceptibility testing, and illustrates
its mechanism of action.

Mechanism of Action

Ceftazidime exerts its bactericidal effect by targeting and inhibiting penicillin-binding proteins
(PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of
the bacterial cell wall.[3][5] Specifically, in Gram-negative bacteria, Ceftazidime shows a high
affinity for PBP-3, which is involved in septum formation during cell division.[3] By binding to
these PBPs, Ceftazidime blocks the final transpeptidation step in peptidoglycan synthesis,
compromising the structural integrity of the cell wall.[3][5] This disruption leads to cell lysis and
death.[3]
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A key feature of Ceftazidime is its stability in the presence of many (-lactamase enzymes,
which are a common mechanism of resistance in Gram-negative bacteria.[1][4][6] This stability
allows it to remain effective against many strains that are resistant to earlier-generation
cephalosporins.[6]
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Caption: Ceftazidime inhibits bacterial cell wall synthesis.

Spectrum of Activity Data

The in vitro activity of Ceftazidime is commonly quantified by the Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible
growth of a bacterium. The following table summarizes the MIC values for Ceftazidime against
a range of Gram-negative organisms. MIC50 and MIC90 values represent the concentrations at
which 50% and 90% of isolates are inhibited, respectively.
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Gram-Negative ]
MIC50 (pg/mL)  MIC90 (pg/mL) % Susceptible Reference

Organism
Pseudomonas
. 1 4 99.1% [7]
aeruginosa
Escherichia coli <0.25 <0.25 >99.9% [71[8]
Klebsiella
_ <0.25 0.5 >99.9% [7]
pneumoniae
Enterobacter
<0.25 0.5 >99.9% [7119]
spp.
Proteus mirabilis  <0.25 <0.25 >99.9% [9]
Serratia spp. 0.5 2 >99% 9]
Citrobacter spp. <0.25 0.5 >99% 9]

Note: Susceptibility percentages and MIC values can vary based on geographic location and
the specific patient populations studied. The data presented is based on large surveillance
programs. For instance, ceftazidime-avibactam demonstrated high activity against a large
collection of Gram-negative bacilli from pediatric patients in the United States.[7] Another study
showed its potent activity against pathogens from various infection types in US medical
centers.[8]

Experimental Protocols

The determination of MIC values is crucial for assessing the antibacterial spectrum. The
reference standard method is Broth Microdilution, as outlined by the Clinical and Laboratory
Standards Institute (CLSI).

Broth Microdilution Method

This method is used to determine the MIC of an antimicrobial agent and is one of the most
common susceptibility testing methods.[10][11]

Principle: A standardized suspension of bacteria is challenged with serial twofold dilutions of an
antimicrobial agent in a liquid growth medium. After a specified incubation period, the lowest
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concentration of the agent that completely inhibits the visible growth of the organism is
recorded as the MIC.[11]

Methodology:

e Preparation of Antimicrobial Solutions: Stock solutions of Ceftazidime are prepared and
serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of final
concentrations in a 96-well microtiter plate.

e Inoculum Preparation: Bacterial colonies from an 18-24 hour agar plate culture are
suspended in a sterile saline solution. The suspension is adjusted to match the turbidity of a
0.5 McFarland standard, which corresponds to approximately 1-2 x 108 CFU/mL. This
suspension is then diluted to achieve a final inoculum concentration of about 5 x 105> CFU/mL
in each well.[12]

 Inoculation: Each well of the microtiter plate, containing 100 pL of the diluted antimicrobial
agent, is inoculated with 100 pL of the standardized bacterial suspension.[13] A growth
control well (broth and bacteria, no antibiotic) and a sterility control well (broth only) are
included.

 Incubation: The plates are covered and incubated at 35°C £ 2°C for 16-20 hours in ambient
air.[11]

o Result Interpretation: Following incubation, the plates are examined for visible bacterial
growth (e.g., turbidity or a pellet at the bottom of the well). The MIC is the lowest
concentration of Ceftazidime at which there is no visible growth.
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Caption: Workflow for determining Minimum Inhibitory Concentration.

Conclusion

Ceftazidime remains a potent antimicrobial agent against a wide array of Gram-negative
bacteria, including difficult-to-treat pathogens like Pseudomonas aeruginosa.[1][9][14] Its
mechanism of action, centered on the inhibition of cell wall synthesis, and its stability against
many B-lactamases, underpin its clinical utility.[4][6] Standardized susceptibility testing,
primarily through the broth microdilution method, is essential for guiding its effective use in
clinical and research settings. Continuous surveillance and understanding of its activity
spectrum are critical for maintaining its efficacy in the face of evolving bacterial resistance.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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